Wilforgine (Standard)

Specification

• Molecular Formula: C41H47NO19
• Molecular Weight: 857.8 g/mol
• IUPAC Name: [20,22,23,25-tetraacetyloxy-21-(acetyloxymethyl)-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.01,21.03,24.07,12]hexacosa-7(12),8,10-trien-19-yl] furan-3-carboxylate
• Standard InChI: InChI=1S/C41H47NO19/c1-19-11-12-27-26(10-9-14-42-27)37(50)54-17-38(7)28-29(55-21(3)44)33(57-23(5)46)40(18-53-20(2)43)34(58-24(6)47)30(59-36(49)25-13-15-52-16-25)32(60-35(19)48)39(8,51)41(40,61-38)31(28)56-22(4)45/h9-10,13-16,19,28-34,51H,11-12,17-18H2,1-8H3
• Standard InChI Key: QFIYSPKZWOALMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C=CC=N2)C(=O)OCC3(C4C(C(C5(C(C(C(C(C5(C4OC(=O)C)O3)(C)O)OC1=O)OC(=O)C6=COC=C6)OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C)C

Introduction

The compound [20,22,23,25-tetraacetyloxy-21-(acetyloxymethyl)-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.01,21.03,24.07,12]hexacosa-7(12),8,10-trien-19-yl] furan-3-carboxylate is a complex organic molecule featuring a unique multi-cyclic structure. It is characterized by multiple acetoxy groups and a furan carboxylate moiety, which may contribute to its biological activity and potential therapeutic applications.

Synthesis and Analysis Challenges

The synthesis of such a complex molecule poses significant challenges due to its intricate multi-cyclic structure. Enzymes in biological systems often facilitate reactions involving similar compounds, but synthetic approaches require careful planning and execution.

Research Findings and Data

While detailed research findings specific to this compound are scarce, related compounds have shown potential in various therapeutic areas. The following table summarizes some general properties and potential biological activities of similar compounds:

Property/Activity	Description
Molecular Formula	Typically complex, involving many carbon, hydrogen, oxygen, and nitrogen atoms.
Molecular Weight	Often in the range of 800 to 900 g/mol.
Stereochemistry	Complex, with multiple chiral centers.
Biological Activity	Potential interactions with various receptors and enzymes.
Synthesis Challenges	Difficult due to the complex multi-cyclic structure.